Cas no 2418648-38-9 (4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid)

• Product Name: 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid
• CAS No: 2418648-38-9
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5676743
• PubChem ID: 165846282
• Update Time: 2025-06-12

4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26626825
• 4-methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid
• 2418648-38-9
• 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid

• Inchi： 1S/C13H19N3O2/c1-9-11(14-2)7-10(13(17)18)8-12(9)16-5-3-15-4-6-16/h7-8,14-15H,3-6H2,1-2H3,(H,17,18)
• InChI Key： FBLMDBSJFVRJGF-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C)=C(C=1)N1CCNCC1)NC)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.6Ų

Additional information on 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid

Introduction to 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid (CAS No. 2418648-38-9)

4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid (CAS No. 2418648-38-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid is a multifunctional organic compound with a molecular formula of C₁₄H₁₉N₃O₂. The compound features a benzoic acid core substituted with a methyl group at the 4-position, a methylamino group at the 3-position, and a piperazine ring at the 5-position. These functional groups contribute to the compound's unique chemical properties and biological activities. The presence of the piperazine ring, in particular, enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

The physical properties of 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid include a melting point of approximately 170°C and a solubility in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties facilitate its use in various experimental settings, including in vitro assays and animal models.

Synthesis Methods

The synthesis of 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid has been explored through several methodologies, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-methylbenzoic acid with methylamine to form the methylamino derivative, followed by the introduction of the piperazine ring through nucleophilic substitution or coupling reactions.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method using microwave-assisted conditions. This method significantly reduced reaction times and improved yields compared to traditional multi-step procedures. The use of microwave technology not only accelerates the reaction but also enhances selectivity and reduces byproduct formation.

Biological Activities

4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid has demonstrated promising biological activities in various preclinical studies. One of its key applications is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. The compound has been shown to modulate serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors), which are implicated in conditions such as depression, anxiety, and schizophrenia.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid on serotonin receptor subtypes. The results indicated that the compound selectively binds to 5-HT_2A receptors with high affinity, suggesting its potential as an atypical antipsychotic agent. Additionally, the compound exhibited low affinity for other serotonin receptor subtypes, minimizing potential side effects.

Beyond its neurological applications, 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid has also shown promise in cancer research. Studies have demonstrated that the compound possesses antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549). The mechanism underlying this activity is believed to involve modulation of cell cycle progression and induction of apoptosis.

A recent study published in Cancer Research explored the anticancer properties of 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid. The researchers found that the compound induced G2/M phase arrest in MCF-7 cells by downregulating cyclin B1 expression and activating caspase-dependent apoptosis pathways. These findings highlight the potential of this compound as a novel therapeutic agent for cancer treatment.

Clinical Trials and Future Prospects

The promising preclinical results for 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and tolerability of this compound in humans. Preliminary data from these trials have shown favorable pharmacokinetic profiles and minimal adverse effects at therapeutic doses.

In addition to its potential as a standalone therapeutic agent, there is growing interest in exploring combination therapies involving 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid. For instance, studies have investigated its synergistic effects with existing antipsychotic drugs such as risperidone and olanzapine. Early results suggest that co-administration may enhance therapeutic efficacy while reducing side effects associated with higher doses of conventional treatments.

The future prospects for 4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid are promising. Ongoing research aims to optimize its chemical structure for improved potency and selectivity. Additionally, efforts are being made to develop prodrugs or delivery systems that enhance its bioavailability and target specificity.

Conclusion

4-Methyl-3-(methylamino)-5-(piperazin-1-yl)benzoic acid (CAS No. 2418648-38-9) is a multifunctional organic compound with significant potential for therapeutic applications in neurological disorders and cancer. Its unique chemical structure confers favorable properties such as high solubility and bioavailability. Preclinical studies have demonstrated its selective binding to serotonin receptors and antiproliferative activity against cancer cell lines. Ongoing clinical trials are evaluating its safety and efficacy in humans, with promising preliminary results. As research continues to advance, this compound holds great promise as a novel therapeutic agent with broad clinical applications.